3-((4-fluorophenyl)sulfonyl)-N-(thiophen-2-yl)azetidine-1-carboxamide

• IUPAC Name: 3-(4-fluorophenyl)sulfonyl-N-thiophen-2-ylazetidine-1-carboxamide
• InChI: InChI=1S/C14H13FN2O3S2/c15-10-3-5-11(6-4-10)22(19,20)12-8-17(9-12)14(18)16-13-2-1-7-21-13/h1-7,12H,8-9H2,(H,16,18)
• InChI Key: BBPGHSRUZGCSBZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NC2=CC=CS2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C14H13FN2O3S2
• Molecular Weight: 340.4 g/mol

Description

3-((4-fluorophenyl)sulfonyl)-N-(thiophen-2-yl)azetidine-1-carboxamide, also known as Compound 1, is a synthetic molecule that has shown potential for use in scientific research. This compound belongs to the class of azetidine carboxamide derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and potential future applications.

Scientific Research Applications

Synthesis and Biological Activity

Several studies have focused on synthesizing novel compounds similar to "3-((4-fluorophenyl)sulfonyl)-N-(thiophen-2-yl)azetidine-1-carboxamide" and investigating their biological activities. For instance, research on synthesizing new pyrimidine-azetidinone analogs has revealed their antioxidant, antimicrobial, and antitubercular activities. These compounds, derived from the condensation of aromatic amines with N-phenylacetamide, have shown promise in designing antibacterial and antituberculosis agents based on molecular studies (Chandrashekaraiah et al., 2014). Additionally, derivatives prepared from adopting 1,3-dipolar cycloaddition methodology have demonstrated potential antibacterial and antifungal activities, highlighting the compound's versatility in generating antimicrobial agents (Sowmya et al., 2018).

Antiproliferative and Anticancer Properties

Research into pyrazole-sulfonamide derivatives has identified compounds with promising broad-spectrum antitumor activity. These compounds, synthesized from 1-(4-aminophenyl)-4-benzoyl-5-phenyl-N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide, have shown significant cell-selective effects against rat brain tumor cells (C6), offering a new avenue for cancer treatment research (Mert et al., 2014). Similarly, the synthesis of phenylaminosulfanyl-1,4‐naphthoquinone derivatives has been evaluated for their cytotoxic activities against various human cancer cell lines, with some compounds displaying potent cytotoxic activity and inducing apoptosis through upregulation of caspase proteins (Ravichandiran et al., 2019).

Enzyme Inhibition for Therapeutic Applications

Further research into sulfonamides incorporating fluorine and 1,3,5-triazine moieties has shown these compounds to be effective inhibitors of β-class carbonic anhydrases from Mycobacterium tuberculosis. Given the crucial role of these enzymes in the bacterium's lifecycle, these inhibitors could lead to new antimycobacterial agents, offering a different mechanism of action compared to existing drugs (Ceruso et al., 2014).